6-Chloro-3-(pyrrolidin-1-yl)pyridazine-4-carboxamide

• IUPAC Name: 6-chloro-3-pyrrolidin-1-ylpyridazine-4-carboxamide
• InChI: InChI=1S/C9H11ClN4O/c10-7-5-6(8(11)15)9(13-12-7)14-3-1-2-4-14/h5H,1-4H2,(H2,11,15)
• InChI Key: MZULASHBOIFPRE-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NN=C(C=C2C(=O)N)Cl
• Molecular Formula: C9H11ClN4O
• DSSTOX Substance ID: DTXSID90494818
• Molecular Weight: 226.66 g/mol
• CAS RN: 64613-20-3

Description

6-Chloro-3-(pyrrolidin-1-yl)pyridazine-4-carboxamide is a compound that contains a pyrrolidine ring, which is a five-membered nitrogen heterocycle. It also contains a pyridazine ring, which is characterized by weak basicity, a high dipole moment, and robust, dual hydrogen-bonding capacity. The empirical formula of the compound is C8H10ClN3.

Synthesis Analysis

The synthesis of compounds containing a pyrrolidine ring can be achieved through two main strategies: ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings. Similarly, the synthesis of compounds containing a pyridazine ring can be achieved through condensation reactions.

Molecular Structure Analysis

The pyrrolidine ring in the compound contributes to the stereochemistry of the molecule and allows for efficient exploration of the pharmacophore space due to sp3-hybridization. The pyridazine ring is less lipophilic and can be an advantageous substitute for the ubiquitous phenyl ring. The InChI key for the compound is NYOJAXJOBBCOEF-UHFFFAOYSA-N.

Chemical Reactions Analysis

The pyrrolidine and pyridazine rings in the compound can undergo various chemical reactions. The pyrrolidine ring can be functionalized to create new compounds. The pyridazine ring, due to its unique physicochemical properties, can participate in π-π stacking interactions and robust, dual hydrogen-bonding capacity.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 183.64. It is a powder with a melting point of 127-131 °C. The compound’s storage temperature is 2-8°C.

Future Directions

The pyrrolidine and pyridazine rings present in the compound offer a wide range of possibilities for the design of new biologically active compounds. Future research could focus on exploring these possibilities and developing new compounds with potential therapeutic applications.